Cas no 2171799-60-1 (1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2171799-60-1
• MF: C₁₁H₁₃F₃N₂OS
• MW: 278.293931722641
• CID: 6233180
• PubChem ID: 165601889
• Update Time: 2025-10-28

1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• EN300-1626723
• 2171799-60-1
• 1-[4-amino-4-(thiophen-3-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C11H13F3N2OS/c12-11(13,14)9(17)16-4-2-10(15,3-5-16)8-1-6-18-7-8/h1,6-7H,2-5,15H2
• InChI Key： DGHYBRIHZIWNRM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CCN(C(C(F)(F)F)=O)CC1)N

Computed Properties

• Exact Mass: 278.07006870g/mol
• Monoisotopic Mass: 278.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one

Introduction to 1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2171799-60-1)

1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one, with the CAS number 2171799-60-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a thiophene ring and a trifluoromethyl group, which contribute to its potential therapeutic applications.

The chemical structure of 1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one consists of a piperidine ring substituted with an amino group and a thiophene ring, linked to a trifluoroacetyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiophene ring is known for its aromaticity and electron-donating properties, while the trifluoromethyl group enhances lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one in various therapeutic areas. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for numerous drugs. Research has shown that this compound can selectively modulate specific GPCRs, making it a promising candidate for the development of novel therapeutics.

In addition to its GPCR modulating properties, 1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-4-amino-4-(thiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one has been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life, which are essential characteristics for an effective drug. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to further assess the safety and efficacy of 1-4-amino-4-(thiophen-3-y)piperidin-l-y)-2,2,2-trifluoroethan-l-one. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetics. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.

The synthesis of 1--amino--(thiophen--y)piperidin--y)-,-,-trifluoroethan--one involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the piperidine ring through reductive amination or cyclocondensation reactions, followed by functionalization with the thiophene ring and trifluoromethyl group. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound.

In conclusion, 1--amino--(thiophen--y)piperidin--y)-,-,-trifluoroethan--one (CAS No. 2171799--) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.